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Comparative Pharmacokinetic Guide:
Lorglumide vs. Devazepide[1]
Executive Summary
This guide provides a technical comparison of Lorglumide (CR-1409) and Devazepide (L-

364,718), two pivotal non-peptide antagonists of the Cholecystokinin-A (CCK-A, now CCK1)

receptor.

While both compounds effectively block CCK-mediated signaling, their pharmacokinetic (PK)

profiles diverge significantly due to their distinct chemical scaffolds. Devazepide, a

benzodiazepine derivative, exhibits picomolar potency, superior blood-brain barrier (BBB)

penetration, and a longer duration of action. Lorglumide, a glutaramic acid derivative (analog of

proglumide), offers moderate nanomolar potency and is frequently utilized in studies prioritizing

peripheral gastrointestinal mechanics over central nervous system effects.

Key Differentiator: Researchers requiring high-affinity blockade or CNS penetrance should

select Devazepide. Those studying peripheral secretory dynamics with a need for rapid
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washout may prefer Lorglumide.

Mechanistic Foundation
Both compounds function as competitive antagonists at the CCK1 receptor, preventing the

binding of Cholecystokinin (CCK) and subsequent G-protein coupled signaling (Gq/11

pathway).

Figure 1: CCK1 Receptor Antagonism Pathway
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Caption: Competitive antagonism of the CCK1 receptor signaling cascade by Devazepide and

Lorglumide.
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Lorglumide (CR-1409)[2][3][4]
Chemical Class: Glutaramic acid derivative (Proglumide analog).[1]

Absorption: Active orally, intravenously (IV), and subcutaneously (SC).

Bioavailability: Good oral bioavailability, though specific F% is rarely quantified in modern

literature; efficacy is maintained via oral routes in chronic animal studies.

Distribution: Predominantly peripheral. While lipophilic enough to cross membranes, its CNS

effects are less pronounced compared to benzodiazepine derivatives.

Metabolism: Hepatic metabolism similar to proglumide.

Duration of Action: Moderate. In rat models, a subcutaneous dose (4 mg/kg) inhibits CCK

effects for >3 hours.[2] It requires more frequent dosing (e.g., 3-4 times daily) in chronic

studies compared to Devazepide.

Devazepide (L-364,718)[6]
Chemical Class: 1,4-Benzodiazepine derivative.[3][4]

Absorption: Highly orally active.[5]

Bioavailability: High. The benzodiazepine scaffold typically confers excellent lipid solubility

and membrane permeability.

Distribution: Extensive, including significant Blood-Brain Barrier (BBB) penetration.

Devazepide is widely used to study the central satiating effects of CCK.

Metabolism: Hepatic, likely involving CYP450 isoforms (consistent with benzodiazepine

metabolism).

Duration of Action: Long. In rat models, a single bolus maintains antagonism for >4-6 hours.

Chronic studies often utilize once or twice-daily dosing.

Excretion: Primarily biliary/fecal.[5]
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Comparative Analysis
The following table synthesizes data from multiple preclinical studies (rat/guinea pig models) to

provide a direct comparison.

Table 1: Pharmacokinetic & Pharmacodynamic
Comparison
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Parameter
Lorglumide (CR-
1409)

Devazepide (L-
364,718)

Implications for
Research

Primary Target CCK1 (CCK-A) CCK1 (CCK-A)
Both are selective for

CCK1 over CCK2.

Potency (IC50/Ki)

Nanomolar

range(~130 nM - 200

nM)

Picomolar range(~80

pM - 150 pM)

Devazepide is ~1000x

more potent; requires

significantly lower

mass for equivalent

effect.

Chemical Scaffold Glutaramic Acid Benzodiazepine

Devazepide has

higher lipophilicity and

receptor affinity.

CNS Penetration Limited/Moderate High

Use Devazepide for

anxiety/satiety CNS

studies; Lorglumide

for peripheral GI

physiology.

Duration (Rat) > 3 hours (SC) > 4-6 hours (IV/IP)

Devazepide supports

less frequent dosing

protocols.

Dosing (Typical)
4-10 mg/kg (Rat,

SC/IP)

0.1-1 mg/kg (Rat,

IP/Oral)

Devazepide is

effective at much

lower doses.

Selectivity

(CCK1:CCK2)
High Very High

Devazepide offers a

wider window of

selectivity before off-

target CCK2 binding

occurs.

Figure 2: Selection Decision Matrix
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Caption: Decision tree for selecting between Lorglumide and Devazepide based on

experimental requirements.

Experimental Protocols
Protocol A: In Vivo Assessment of Gallbladder Emptying
(Rat)
Objective: Compare the antagonistic effect on CCK-induced gallbladder contraction.

Preparation: Fast male Sprague-Dawley rats (200-250g) for 18 hours.

Anesthesia: Induce with urethane (1.2 g/kg IP).

Surgical Prep: Cannulate the jugular vein for agonist infusion. Perform a laparotomy to

expose the gallbladder.

Antagonist Administration:

Group A (Devazepide): Administer 0.1 mg/kg (dissolved in 5% DMSO/Saline) IP 30 mins

prior to challenge.

Group B (Lorglumide): Administer 5.0 mg/kg (dissolved in Saline/NaHCO3) IP 30 mins

prior to challenge.

Group C (Control): Vehicle only.

Agonist Challenge: Infuse CCK-8 (10 pmol/kg/min) IV for 20 minutes.
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Measurement: Aspirate gallbladder contents at T=0 and T=20 min to calculate ejected

volume.

Validation: Devazepide should show near-complete inhibition of emptying at this dose;

Lorglumide should show significant but potentially incomplete inhibition depending on the

precise CCK-8 concentration used.

Protocol B: Radioligand Binding Assay (Potency
Determination)
Objective: Determine IC50 values for CCK1 receptor affinity.

Tissue Source: Rat pancreatic acini (rich in CCK1 receptors).

Ligand: 125I-CCK-8 (iodinated cholecystokinin).

Incubation:

Prepare assay buffer (Krebs-Henseleit, pH 7.4, 0.2% BSA).

Incubate tissue homogenate with 50 pM 125I-CCK-8.

Add increasing concentrations of antagonist (10^-12 M to 10^-5 M).

Incubate at 37°C for 60 minutes.

Separation: Terminate reaction by rapid filtration through Whatman GF/B filters. Wash 3x

with ice-cold buffer.

Quantification: Count radioactivity in a gamma counter.

Analysis: Plot % Specific Binding vs. Log[Concentration].

Expected Result: Devazepide curve shifts left (IC50 ~80 pM). Lorglumide curve shifts right

(IC50 ~130 nM).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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